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For Researchers, Scientists, and Drug Development Professionals

Executive Summary
Direct Brown 115 is a commercial trisazo dye utilized in the textile and paper industries. This

technical guide provides a comprehensive overview of the available toxicological data for

Direct Brown 115. Due to a significant lack of specific toxicological studies on Direct Brown
115, this report also incorporates data from the closely related and better-studied benzidine-

based dye, Direct Brown 95, to provide a more complete toxicological profile. It is important to

note that while both are trisazo copper complex dyes, the direct extrapolation of toxicity data

from Direct Brown 95 to Direct Brown 115 requires caution as the definitive chemical structure

of Direct Brown 115 and its potential to be a benzidine-based dye are not fully established.

This guide summarizes key findings on carcinogenicity, mutagenicity, and general toxicity, and

outlines the experimental protocols from pivotal studies to aid in risk assessment and future

research.

Chemical and Physical Properties
Direct Brown 115 is identified as a trisazo dye.[1][2][3] While a definitive chemical structure is

not widely available, some sources provide a molecular formula of C40H26CuN8Na4O16S4,

indicating it is a copper complex.[4] Its CAS number is 12239-29-1.[1][4][5]

In contrast, Direct Brown 95 (CAS: 16071-86-6) is a well-characterized benzidine-based trisazo

dye complexed with copper, with a molecular formula of C31H18CuN6Na2O9S.[6] The
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presence of a benzidine moiety in Direct Brown 95 is a key factor in its toxicological profile.

Toxicological Data
A significant gap exists in the publicly available toxicological data for Direct Brown 115. A

Material Safety Data Sheet (MSDS) for Direct Brown 115 states that its chemical, physical,

and toxicological properties have not been thoroughly investigated and that it is not classified

as a carcinogen by major regulatory bodies.[5] However, the same MSDS also indicates that

mutagenicity data has been reported, though the specifics of these findings are not provided.[5]

Given the limited data for Direct Brown 115, the toxicological profile of Direct Brown 95 is

presented here as a surrogate, with the caveat that its applicability is dependent on the yet-to-

be-confirmed structural similarity and classification of Direct Brown 115 as a benzidine-based

dye.

Carcinogenicity
The carcinogenicity of benzidine-based dyes, including Direct Brown 95, has been a subject of

regulatory concern. These dyes can be metabolized in the body to release benzidine, a known

human bladder carcinogen.[7]

A key study conducted by the National Cancer Institute (NCI) investigated the subchronic

toxicity of several benzidine-based dyes, including Direct Brown 95. The study revealed that

Direct Brown 95 was carcinogenic in female Fischer 344 rats, leading to the development of

hepatocellular carcinomas.[7]

Table 1: Summary of Carcinogenicity Data for Direct Brown 95
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Species Sex
Route of
Administrat
ion

Duration Findings Reference

Rat Female Oral (in feed) 13 weeks
Hepatocellula

r Carcinomas
[7]

Rat Male Oral (in feed) 13 weeks

No significant

increase in

tumors

[7]

Mouse Both Oral (in feed) 13 weeks

No significant

increase in

tumors

[7]

Genotoxicity
The MSDS for Direct Brown 115 mentions that mutagenicity data has been reported, but

provides no further details.[5] For benzidine-based dyes in general, there is evidence of

mutagenic potential. For instance, Direct Black 38, another benzidine-based dye often studied

alongside Direct Brown 95, has been shown to be mutagenic in the Salmonella test system.[7]

This suggests that other benzidine-based dyes could also possess mutagenic properties due to

the release of benzidine, which is a known mutagen. A review of the mutagenicity of textile

dyes indicates that many azo dyes possess mutagenic and carcinogenic properties.[8]

Acute and Chronic Toxicity
Specific quantitative data such as LD50 (median lethal dose), NOAEL (No-Observed-Adverse-

Effect Level), and LOAEL (Lowest-Observed-Adverse-Effect Level) are not available for Direct
Brown 115. The MSDS for Direct Brown 115 notes that the material can be harmful if

swallowed and may cause eye and skin irritation.[5]

Experimental Protocols
The primary source of detailed experimental data for a related compound comes from the NCI's

13-week subchronic toxicity study of Direct Brown 95.
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NCI 13-Week Subchronic Oral Toxicity Study of Direct
Brown 95

Test Substance: Direct Brown 95

Species: Fischer 344 rats and B6C3F1 mice

Administration Route: In feed

Duration: 13 weeks

Dose Levels (Rats): 0, 600, 1200, 2500, 5000, 10000 ppm

Dose Levels (Mice): 0, 1200, 2500, 5000, 10000, 20000 ppm

Endpoints Evaluated: Survival, body weight, food consumption, clinical signs, gross

pathology, and histopathology of major organs and tissues.

Key Findings: As summarized in the carcinogenicity section, the study found evidence of

hepatocellular carcinomas in female rats at the higher dose levels.

Signaling Pathways and Experimental Workflows
To visualize the logical flow of toxicological assessment and a typical experimental workflow,

the following diagrams are provided in the DOT language.
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Caption: Logical workflow for toxicological assessment of a chemical substance.
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Caption: Experimental workflow for a 13-week subchronic toxicity study.

Conclusion and Recommendations
The available toxicological data for Direct Brown 115 is exceedingly limited, preventing a

thorough and independent safety assessment. The primary concern for related azo dyes, such

as Direct Brown 95, is their potential to metabolize to the human carcinogen benzidine. The

carcinogenicity of Direct Brown 95 in animal studies highlights a significant potential hazard.
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For researchers, scientists, and drug development professionals, it is recommended that:

Direct Brown 115 be handled with caution, assuming a toxicological profile similar to other

benzidine-based dyes until further data becomes available.

Further research is critically needed to determine the definitive chemical structure of Direct
Brown 115 and to conduct comprehensive toxicological studies, including assessments of

acute and chronic toxicity, genotoxicity, and carcinogenicity.

When considering the use of any commercial dye, a thorough review of its chemical identity

and available toxicological data should be conducted.

This guide underscores the importance of data transparency and the need for comprehensive

toxicological evaluation of commercial chemicals to ensure human and environmental safety.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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